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Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951

This guide provides technical support for researchers, scientists, and drug development
professionals on the proper management and safe disposal of cis-1-Chloropropene waste.
The following sections offer frequently asked questions and troubleshooting solutions to ensure
safety and compliance during your experiments.

Quantitative Data Summary

For quick reference, the following tables summarize the key physical, chemical, and hazard
properties of cis-1-Chloropropene.

Table 1: Physical and Chemical Properties of cis-1-Chloropropene
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Property Value

CAS Number 16136-84-8[1][2]

Molecular Formula CsHsCI[1]

Molecular Weight 76.52 g/mol [1]

Appearance Colorless liquid with a disagreeable odor[3]

Boiling Point 32.45°C[1]

Melting Point -134.8°C[1]

Flash Point <-6°C (< 21°F)[1][3]

Density 0.9271 g/cm3[1]

Vapor Pressure 486 mmHg at 25°C[1]

Solubility Insoluble in water; Soluble in ether, acetone,
benzene, chloroform[3]

Lower Flammable Limit 4.5% by volume[3][4]

Upper Flammable Limit 16% by volume[3][4]

Table 2: NFPA 704 Hazard ldentification
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Hazard Rating

Description

Health (Blue) 1

Materials that, under
emergency conditions, can

cause significant irritation.[3]

Flammability (Red) 4

Materials that rapidly or
completely vaporize at
atmospheric pressure and
normal ambient temperature or
that are readily dispersed in air

and burn readily.[3]

Instability (Yellow) 1

Materials that in themselves
are normally stable but that
can become unstable at
elevated temperatures and

pressures.[3]

Special (White)

No special hazards.

Frequently Asked Questions (FAQs)

Q1: What is cis-1-Chloropropene and what are its primary hazards?

Al: Cis-1-Chloropropene is a highly flammable, colorless liquid with a disagreeable odor.[3]

Its primary hazards are its extreme flammability and high reactivity.[1][4] It is considered a

dangerous fire hazard when exposed to heat, sparks, or flames, and its vapor can form

explosive mixtures with air.[1] Health hazards include being moderately toxic by ingestion, a

skin and eye irritant, and potentially causing respiratory irritation.[1][5] When heated to

decomposition, it emits toxic hydrogen chloride fumes.[1]

Q2: How should | properly store cis-1-Chloropropene waste before disposal?

A2: All cis-1-Chloropropene waste must be stored in a suitable, tightly closed, and properly

labeled container.[4][6] Store the container in a dry, cool, and well-ventilated area designated

for hazardous waste.[4][6] It is crucial to keep it away from heat, sparks, open flames, and

other ignition sources.[6][7] The storage area should be a refrigerator or cabinet designed for
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flammable materials.[7] Ensure all containers are grounded and bonded to prevent static
discharge.[4][6]

Q3: Can I dispose of small quantities of cis-1-Chloropropene waste down the drain?

A3: No. Under no circumstances should cis-1-Chloropropene be disposed of down the drain.
It is slightly soluble in water and toxic to aquatic life.[4][8] Discharge into the environment must
be avoided.[4] This method of disposal is illegal and environmentally harmful.

Q4: Is it possible to neutralize or treat cis-1-Chloropropene waste in the lab?

A4: No, in-lab neutralization or treatment of cis-1-Chloropropene waste is not recommended
for research personnel. It is a highly reactive compound that can undergo exothermic
polymerization in the presence of certain catalysts.[3][4] Attempting to neutralize it without a
thoroughly validated and controlled protocol can lead to dangerous reactions. The standard
and required method of disposal is through a licensed hazardous waste management
company.[5]

Q5: What type of container should | use for cis-1-Chloropropene waste?

A5: Use a chemically resistant container that can be securely sealed. The container must be
compatible with halogenated organic compounds. Ensure the container is clean and dry before
adding waste to prevent unwanted reactions. It must be clearly labeled as "Hazardous Waste,"
listing "cis-1-Chloropropene"” and detailing its flammability and toxicity hazards.

Troubleshooting Guide
Issue 1: A small spill of cis-1-Chloropropene has occurred in the fume hood.
Solution:

o Alert Personnel: Immediately alert others in the lab.

 |solate and Ventilate: Ensure the fume hood is drawing air properly. Restrict access to the
area.

» Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the
immediate vicinity.[3] Use non-sparking tools for cleanup.[4]
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o Wear Proper PPE: At a minimum, wear safety goggles, a lab coat, and chemical-resistant
gloves.[4] For larger spills, respiratory protection may be necessary.[4]

o Contain and Absorb: Use a dry chemical absorbent, such as vermiculite or sand, to absorb
the spill.[5] Do not use combustible materials like paper towels to absorb the bulk of the spill.

o Collect Waste: Carefully sweep or shovel the absorbed material into a designated hazardous
waste container.[5]

o Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water. All cleaning materials must also be disposed of as hazardous waste.

o Dispose: Seal and label the waste container and arrange for its disposal through your
institution's Environmental Health and Safety (EHS) office.[4]

Issue 2: The waste container for cis-1-Chloropropene is leaking.
Solution:

e Don PPE: Immediately put on appropriate personal protective equipment, including safety
goggles, chemical-resistant gloves, and a lab coat.

o Contain the Leak: If safe to do so, place the leaking container into a larger, compatible, and
sealable container (overpack drum).

e Manage Spillage: If a spill has occurred outside the secondary container, follow the spill
cleanup procedure outlined in "Issue 1".

o Ventilate: Ensure the area is well-ventilated.[4]

o Re-label: Clearly label the overpack container with all the information from the original
container.

e Report: Report the incident to your EHS office and arrange for an immediate pickup of the
compromised container.

Issue 3: | have been exposed to cis-1-Chloropropene.
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Solution:

Inhalation: Immediately move to fresh air. If you feel unwell or have difficulty breathing, seek
immediate medical attention.[4][7]

» Skin Contact: Take off all contaminated clothing immediately.[4] Rinse the affected skin with
soap and plenty of water.[4] Seek medical attention if irritation persists.

o Eye Contact: Immediately rinse the eyes cautiously with pure water for at least 15 minutes,
removing contact lenses if present and easy to do.[4][8] Consult a doctor.[4]

e Ingestion: Do NOT induce vomiting.[4] Rinse your mouth with water and call a poison control
center or doctor immediately for medical help.[4][8]

Disposal Protocols

The only approved method for the disposal of cis-1-Chloropropene waste is through a
licensed and authorized hazardous waste disposal facility. The most common terminal
treatment method is high-temperature incineration equipped with an afterburner and a flue gas
scrubber to handle the resulting hydrogen chloride.[5]

Experimental Protocol: Preparing Waste for Collection

This protocol details the steps for safely accumulating and preparing cis-1-Chloropropene
waste for pickup by your institution's EHS or a certified waste contractor.

o Designate a Waste Container:
o Obtain a clean, dry, chemically compatible container with a secure, tight-fitting lid.
o The container must be free of any residues that could react with the waste.

o Label the Container:
o Before adding any waste, affix a "Hazardous Waste" label.

o Write the full chemical name: "cis-1-Chloropropene".
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o List all constituents and their approximate percentages if it is a mixed waste stream.
o Indicate the relevant hazards: "Highly Flammable,” "Toxic," "Irritant.”

o Write the accumulation start date.

e Accumulate Waste:

[¢]

Waste accumulation must occur at or near the point of generation.

[¢]

Always add waste inside a certified chemical fume hood.

[e]

Keep the waste container closed at all times except when adding waste.

o

Do not mix cis-1-Chloropropene waste with incompatible materials, such as strong
oxidizing agents or strong bases.[7]

» Store the Container:
o Store the container in a designated Satellite Accumulation Area (SAA).

o The SAA must be in a well-ventilated, cool location, away from heat and ignition sources.

[41[6]
o Ensure the container is within a secondary containment bin to manage potential leaks.
e Arrange for Disposal:

o Once the container is full or the accumulation time limit set by your institution is reached,
contact your EHS office to schedule a waste pickup.

o Do not exceed the maximum volume of waste allowed in your SAA as per institutional and
regulatory guidelines.

Visualizations

The following diagrams illustrate key safety and management workflows for cis-1-
Chloropropene waste.
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Caption: Workflow for safe management of cis-1-Chloropropene waste.
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Caption: Hierarchy of safety controls for handling cis-1-Chloropropene.
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Decomposition Products
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Caption: Potential thermal decomposition pathway of cis-1-Chloropropene.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b095951?utm_src=pdf-body-img
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

